Cas no 2137861-98-2 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid
• CAS No: 2137861-98-2
• MF: C₂₂H₂₃NO₆S
• MW: 429.486125230789
• CID: 4640392
• Update Time: 2025-06-08

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methanesulfonylpiperidine-4-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid

• Inchi： 1S/C22H23NO6S/c1-30(27,28)22(20(24)25)10-12-23(13-11-22)21(26)29-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,25)
• InChI Key： OFGIMYVUHFSJTQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(S(C)(=O)=O)(C(O)=O)CC1

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid (CAS No. 2137861-98-2)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid (CAS No. 2137861-98-2) is a highly specialized Fmoc-protected piperidine derivative widely utilized in peptide synthesis and medicinal chemistry. This compound features a unique combination of carboxylic acid and methanesulfonyl functional groups, making it a versatile building block for drug discovery and biochemical research. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is particularly valuable in solid-phase peptide synthesis (SPPS), a technique gaining traction due to the rising demand for therapeutic peptides and bioconjugates.

In recent years, the pharmaceutical industry has seen a surge in interest around piperidine-based scaffolds, driven by their prevalence in FDA-approved drugs and kinase inhibitors. Researchers frequently search for "Fmoc-piperidine derivatives" or "sulfone-containing building blocks" to develop novel small molecule therapeutics. The methanesulfonyl moiety in this compound (CAS No. 2137861-98-2) offers exceptional potential for hydrogen bond interactions and target binding affinity, aligning with current trends in fragment-based drug design.

The compound's structural features have drawn attention in proteomics research, especially for designing covalent inhibitors—a hot topic since the success of BTK and KRAS inhibitors. Its carboxylic acid group enables facile conjugation to amine-containing biomolecules, addressing the growing need for antibody-drug conjugates (ADCs) and PROTACs. Laboratories often inquire about "water-soluble Fmoc-amino acids" or "polar peptide modifiers," where this compound's dual functionality provides distinct advantages.

From a synthetic chemistry perspective, CAS No. 2137861-98-2 exemplifies modern strategies in heterocyclic compound optimization. The piperidine ring serves as a privileged structure in CNS drug development, while the sulfone group enhances metabolic stability—a key consideration in PK/PD studies. Recent publications highlight its utility in creating allosteric modulators for GPCR targets, reflecting industry shifts toward next-generation drug modalities.

Quality control of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid requires rigorous HPLC purification and mass spectrometry verification, meeting standards for high-throughput screening libraries. Its stability under microwave-assisted synthesis conditions makes it valuable for automated parallel synthesis platforms. As the field moves toward AI-driven molecular design, such structurally diverse compounds are increasingly cataloged in digital chemistry databases for virtual screening applications.

Environmental and regulatory aspects of this compound align with green chemistry principles. The Fmoc group can be removed under mild conditions using piperidine, reducing hazardous waste compared to traditional Boc deprotection methods. This characteristic resonates with the pharmaceutical industry's focus on sustainable manufacturing and process intensification.

In summary, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methanesulfonylpiperidine-4-carboxylic acid (CAS No. 2137861-98-2) represents a sophisticated tool for structure-activity relationship (SAR) studies, bridging peptide chemistry with small molecule drug discovery. Its multifaceted applications—from bioconjugation to fragment library development—position it as a critical reagent in contemporary pharmaceutical R&D pipelines.